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Technical Support Center: 11 -OHP-G ELISA
Optimization
Welcome to the advanced troubleshooting hub for 11

-hydroxy progesterone glucuronide (11

-OHP-G) analysis. As a Senior Application Scientist, I often see researchers struggle not with
the assay itself, but with the complex biological matrices—specifically feces and urine—where
this metabolite resides.

11

-OHP-G is a powerful non-invasive marker for monitoring stress (as a cortisol proxy) and
reproductive status in wildlife and livestock. However, its utility is entirely dependent on
removing the "noise" of the sample matrix. If your spike recoveries are >120% or your dilution
curves aren't linear, you are likely seeing matrix interference, not true biological signal.
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This guide moves beyond basic kit instructions to the mechanistic causes of failure and the

protocols to resolve them.

Module 1: Pre-Analytical Troubleshooting (The
Extraction)[1]
The Problem: The majority of matrix effects in steroid immunoassays originate here. Feces

contain lipids, proteins, and bile salts that physically block antibody binding sites or denature

the enzyme conjugate (HRP/AP).

The Solution: You cannot simply dilute feces in buffer. You must use a solvent extraction that

precipitates interfering proteins while solubilizing the polar glucuronide conjugate.

Validated Extraction Protocol (Alcoholic Precipitation)
Based on the gold-standard methods established by Palme & Möstl.

Protocol:

Desiccation: Dry fecal samples completely (lyophilization or oven at 60°C). Wet weight

introduces variable water content, skewing normalization.

Homogenization: Pulverize dried feces into a fine powder.

Solvation: Add 80% Methanol (or 80-90% Ethanol) to the powder.

Ratio: 0.20 g feces : 5.0 mL solvent.

Agitation: Vortex for 30 mins (multi-tube vortexer).

Separation: Centrifuge at 2500

g for 15 mins.

Supernatant Recovery: Transfer supernatant to a clean tube.

Evaporation: Evaporate the solvent completely (SpeedVac or N2 stream).
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Reconstitution: Reconstitute in Assay Buffer (AB) immediately prior to running the ELISA.

Scientist's Note: Why 80% Methanol? 100% alcohol precipitates too much and may not

solubilize the polar glucuronide moiety well. Water (buffer) extracts too many proteins. The 80%

mix is the thermodynamic "sweet spot" for glucuronide solubility vs. protein precipitation.

Visualization: Extraction Workflow
Figure 1: Step-by-step extraction logic to minimize lipid/protein carryover.
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Module 2: Assay Validation (Parallelism & Recovery)
The Problem: How do you know if the matrix effect is gone? The Solution: The "Parallelism"

study. This is the single most important validation step.

If your sample contains interfering substances, they will affect antibody binding differently as

you dilute the sample. A "clean" sample will dilute linearly, parallel to the standard curve.

Protocol: Running a Parallelism Study
Pool Samples: Combine extracts from 3-5 individuals to create a "High" pool.

Serial Dilution: Dilute this pool serially (Neat, 1:2, 1:4, 1:8, 1:16, 1:32) using the Assay Buffer.

Run ELISA: Run these alongside your standard curve.

Calculate: Determine the concentration of the diluted samples multiplied by their dilution

factor.
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Interpretation Table:

Result Observation Diagnosis Action

Pass

CV% of corrected

concentrations < 20%

across dilutions.

Matrix effects are

negligible.

Use the lowest dilution

(highest signal) that

passes.

Fail (Slope Drift)

Calculated

concentration

increases as you

dilute more.

Interference. Matrix is

inhibiting binding.

Dilution is "diluting

out" the interference.

Determine the

Minimum Required

Dilution (MRD) where

the curve becomes

linear.

Fail (Hook Effect)

Signal drops at high

concentration but

rises at low

concentration.

High Dose Hook.

Antigen excess is

saturating the assay.

Dilute samples

significantly (e.g., start

at 1:100).

Visualization: Troubleshooting Logic
Figure 2: Decision tree for interpreting validation data.
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Module 3: Buffer & Reagent Tuning
If extraction and dilution don't fully resolve the issue, the chemical environment of the assay

well must be tuned.

1. Ionic Strength & pH: Steroid antibodies are robust, but matrix salts can alter the binding

kinetics.

Adjustment: Ensure your Assay Buffer contains high-grade BSA (Bovine Serum Albumin) at

1% and typically a surfactant like Tween-20 (0.05%). The protein acts as a "sponge" for non-

specific binding sites.
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2. The "Spike Recovery" Check: Spike a known amount of standard into your sample matrix.[1]

[2]

Formula:

Target: 80% - 120%.[1]

Failure Mode:

< 80%: Matrix is masking the analyte (false negative).

120%: Matrix is enhancing signal or cross-reacting (false positive).

FAQ: Senior Scientist's Troubleshooting
Q: My blanks (B0) are reading low, but my NSB (Non-Specific Binding) is high. What's

happening? A: This is classic "Matrix Drag." In a competitive ELISA, a low B0 means

something is preventing the conjugate from binding to the plate, even in the absence of

analyte. If your NSB is high, it means the conjugate is sticking to the plastic non-specifically.

Fix: Increase the wash steps (from 3x to 5x) and ensure your wash buffer contains Tween-

20. If using fecal extracts, ensure the evaporation step (Module 1) was complete; residual

methanol destroys antibody binding.

Q: Can I use a "Universal" extraction kit? A: Be cautious. Many universal kits use columns

designed for DNA/RNA or hydrophilic proteins. 11

-OHP-G is a steroid glucuronide—it has amphipathic properties (part lipid-soluble, part water-
soluble). Solid Phase Extraction (SPE) with C18 columns is the only "kit" alternative I
recommend over the liquid-liquid method described above.
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Q: Why do I see high variability between replicates (high CV%) only in my samples, not my

standards? A: This indicates particulate matter in the well. Fecal extracts often contain

microscopic fibers that didn't pellet during centrifugation.

Fix: Filter your reconstituted extract through a 0.2

m PTFE filter before pipetting into the plate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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